4-Formyl-5-methoxy-N-phenylnicotinamide
Overview
Description
4-Formyl-5-methoxy-N-phenylnicotinamide, also known as FMN, is a naturally occurring compound found in many organisms. It is a derivative of nicotinamide, a form of vitamin B3, and is an important cofactor in many metabolic pathways. FMN has been studied extensively in recent years, with a focus on its synthesis, mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments.
Scientific Research Applications
4-Formyl-5-methoxy-N-phenylnicotinamide has a wide range of applications in scientific research. It is used to study the structure and function of enzymes and other proteins, as well as the regulation of metabolic pathways. 4-Formyl-5-methoxy-N-phenylnicotinamide is also used to study the effects of drugs on the body, as well as their interactions with other molecules. In addition, 4-Formyl-5-methoxy-N-phenylnicotinamide is used to study the effects of environmental toxins on living organisms.
Mechanism Of Action
4-Formyl-5-methoxy-N-phenylnicotinamide acts as a cofactor in a variety of metabolic pathways. It acts as an electron carrier, transferring electrons between molecules and enzymes. It is also involved in the synthesis of various molecules, including fatty acids, amino acids, and nucleotides. In addition, 4-Formyl-5-methoxy-N-phenylnicotinamide plays a role in the regulation of gene expression and cell signaling.
Biochemical and Physiological Effects
4-Formyl-5-methoxy-N-phenylnicotinamide is involved in a variety of biochemical and physiological processes. It is involved in the production of energy, the synthesis of proteins and other molecules, and the regulation of gene expression. It is also involved in the regulation of cell growth, differentiation, and metabolism. In addition, 4-Formyl-5-methoxy-N-phenylnicotinamide plays a role in the regulation of the immune system and the response to stress.
Advantages And Limitations For Lab Experiments
4-Formyl-5-methoxy-N-phenylnicotinamide has several advantages for laboratory experiments. It is a relatively stable compound, and its synthesis is relatively simple and straightforward. In addition, 4-Formyl-5-methoxy-N-phenylnicotinamide can be used to study a wide range of biological processes and its effects can be easily monitored. However, 4-Formyl-5-methoxy-N-phenylnicotinamide is a relatively expensive compound, which can limit its use in some experiments.
Future Directions
There are several potential future directions for research on 4-Formyl-5-methoxy-N-phenylnicotinamide. These include further research into its synthesis, mechanism of action, and biochemical and physiological effects. In addition, further research into its applications in laboratory experiments, as well as its potential therapeutic applications, could provide valuable insights into its utility. Finally, further research into its potential role in the regulation of gene expression and cell signaling could provide new insights into the regulation of metabolic pathways.
Synthesis Methods
4-Formyl-5-methoxy-N-phenylnicotinamide is synthesized from nicotinamide with a two-step reaction. The first step involves the conversion of nicotinamide to nicotinoyl chloride using phosphorus oxychloride in aqueous dimethylformamide. The second step involves the reaction of nicotinoyl chloride with 5-methoxy-N-phenylformamide in the presence of sodium hydroxide to produce 4-Formyl-5-methoxy-N-phenylnicotinamide. The reaction is conducted at room temperature and is complete within one hour.
properties
IUPAC Name |
4-formyl-5-methoxy-N-phenylpyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3/c1-19-13-8-15-7-11(12(13)9-17)14(18)16-10-5-3-2-4-6-10/h2-9H,1H3,(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXUZGAOQOYOTIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CN=C1)C(=O)NC2=CC=CC=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00673894 |
Source
|
| Record name | 4-Formyl-5-methoxy-N-phenylpyridine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00673894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Formyl-5-methoxy-N-phenylnicotinamide | |
CAS RN |
1142191-55-6 |
Source
|
| Record name | 3-Pyridinecarboxamide, 4-formyl-5-methoxy-N-phenyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1142191-55-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Formyl-5-methoxy-N-phenylpyridine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00673894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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